![molecular formula C10H14ClNO2 B2595332 (2,2-Dimethyl-1,3-dioxaindan-5-yl)methanamine hydrochloride CAS No. 2225141-39-7](/img/structure/B2595332.png)
(2,2-Dimethyl-1,3-dioxaindan-5-yl)methanamine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(2,2-Dimethyl-1,3-dioxaindan-5-yl)methanamine hydrochloride”, also known as DMDOA, is a chemical compound with the molecular formula C10H14ClNO2 and a molecular weight of 215.68. It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H13NO2.ClH/c1-10(2)12-8-4-3-7(6-11)5-9(8)13-10;/h3-5H,6,11H2,1-2H3;1H . This code provides a standard way to encode the compound’s molecular structure.Physical and Chemical Properties Analysis
This compound is a powder at room temperature . More detailed physical and chemical properties are not available in the sources I found.Scientific Research Applications
Organophosphorus Compounds in Schistosomiasis Treatment
Metrifonate Toxicological and Pharmacological Insights
Metrifonate, an organophosphorus compound, has been extensively studied for its application in treating schistosomiasis, specifically Schistosoma haematobium infections. The compound undergoes nonenzymatic transformation into an active component, dichlorvos (DDVP), within the body, showcasing a unique mechanism among organophosphorus compounds. This review emphasizes the need for detailed studies regarding the enzymic properties of the worms and the pharmacokinetics of metrifonate and DDVP in humans. Additionally, it highlights unresolved issues concerning organ toxicity, suggesting further research to clarify these discrepancies (Holmstedt et al., 1978).
Metformin: Beyond Diabetes Treatment
Metformin and Autoimmunity Exploring Novel Regulatory Properties
Metformin, known primarily for its role in managing type 2 diabetes, has demonstrated a range of pleiotropic actions, extending from cardio- and nephro-protection to antiproliferative, antifibrotic, and antioxidant effects. Recent studies have explored its immune-modulatory features, suggesting potential applications in treating systemic autoimmune diseases by interfering with key immunopathological mechanisms. This body of evidence supports the exploration of metformin as a candidate for clinical trials involving immune-mediated diseases, potentially opening new avenues for therapeutic interventions (Ursini et al., 2018).
Hallucinogenic Compounds in Neuropharmacology
Psychedelics as Anti-inflammatory Agents
Recent advancements have identified the role of serotonin (5-HT)2A receptor agonists, or psychedelics, in treating various disorders, including anxiety, depression, and addiction. Emerging research suggests their potential as anti-inflammatory agents, offering novel therapeutic strategies for inflammatory disorders. Activation of 5-HT2A receptors has been shown to produce potent anti-inflammatory effects in animal models, highlighting a promising area for future research (Flanagan & Nichols, 2018).
Biopolymers and Sustainable Materials
Conversion of Biomass to Furan Derivatives
5-Hydroxymethylfurfural (HMF) and its derivatives, derived from plant biomass, offer sustainable alternatives to traditional hydrocarbon feedstocks. This review discusses advances in the synthesis of HMF from plant feedstocks and its potential applications in producing monomers, polymers, fuels, and other chemicals. HMF derivatives, such as 2,5-furandicarboxylic acid and 2,5-dimethylfuran, are highlighted for their role in creating a new generation of environmentally friendly materials and fuels (Chernyshev et al., 2017).
Safety and Hazards
The compound has been classified with the GHS07 pictogram, and the signal word is "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Properties
IUPAC Name |
(2,2-dimethyl-1,3-benzodioxol-5-yl)methanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2.ClH/c1-10(2)12-8-4-3-7(6-11)5-9(8)13-10;/h3-5H,6,11H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KREPEWWSIMOJMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OC2=C(O1)C=C(C=C2)CN)C.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2225141-39-7 |
Source
|
Record name | 1-(2,2-dimethyl-1,3-dioxaindan-5-yl)methanamine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.